Cas no 716344-20-6 ([1,1'-Biphenyl]-4-carboxaldehyde,3'-fluoro-4'-methoxy-)

• Product Name: [1,1'-Biphenyl]-4-carboxaldehyde,3'-fluoro-4'-methoxy-
• CAS No: 716344-20-6
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD06858732
• CID: 558168
• PubChem ID: 45156528
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxaldehyde,3'-fluoro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,3'-fluoro-4'-methoxy-
• 2-(4-formylphenyl)-5-(trifluoromethyl)benzonitrile
• 4-(2-CYANO-4-(TRIFLUOROMETHYL)PHENYL)BENZALDEHYDE
• (3-Fluoro-4-(methylcarbamoyl)phenyl)boronic acid
• 3-FLUORO-4-(METHYLCARBAMOYL)BENZENEBORONIC ACID
• 3'-fluoro-4'-(methyloxy)-4-biphenylcarbaldehyde
• 3'-fluoro-4'-methoxybiphenyl-4-carbaldehyde
• N-Methyl 4-borono-2-fluorobenzamide
• 3'-Fluoro-4'-methoxy-biphenyl-4-carbaldehyde
• 4-(3-fluoro-4-methoxyphenyl)benzaldehyde
• EN300-1585792
• SCHEMBL2010199
• A1-14529
• CS-0302275
• 716344-20-6
• 3'-Fluoro-4'-methoxy-[1,1'-biphenyl]-4-carbaldehyde

• MDL： MFCD06858732
• Inchi： 1S/C14H11FO2/c1-17-14-7-6-12(8-13(14)15)11-4-2-10(9-16)3-5-11/h2-9H,1H3
• InChI Key： GQGLQEUFJZBPIJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(C=O)=CC=1)OC

Computed Properties

• Exact Mass: 275.05600
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.05658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives